Cas no 2098053-54-2 (3-[(Oxolan-3-yl)methyl]azetidine hydrochloride)

• Product Name: 3-[(Oxolan-3-yl)methyl]azetidine hydrochloride
• CAS No: 2098053-54-2
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5047150
• Update Time: 2025-10-18

3-[(Oxolan-3-yl)methyl]azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-[(oxolan-3-yl)methyl]azetidine hydrochloride
• 3-(oxolan-3-ylmethyl)azetidine;hydrochloride
• 3-[(Oxolan-3-yl)methyl]azetidine hydrochloride

• Inchi： 1S/C8H15NO.ClH/c1-2-10-6-7(1)3-8-4-9-5-8;/h7-9H,1-6H2;1H
• InChI Key： PQQXIYJSLSHGTO-UHFFFAOYSA-N
• SMILES： Cl.O1CCC(C1)CC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 112
• Topological Polar Surface Area: 21.3

Additional information on 3-[(Oxolan-3-yl)methyl]azetidine hydrochloride

Introduction to 3-[(Oxolan-3-yl)methyl]azetidine hydrochloride (CAS No. 2098053-54-2)

3-[(Oxolan-3-yl)methyl]azetidine hydrochloride, with the chemical formula CAS No. 2098053-54-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives that have garnered attention due to their potential biological activities and structural features. The presence of both azetidine and oxolane moieties in its structure imparts unique chemical and pharmacological properties, making it a valuable scaffold for drug discovery and development.

The< strong>azetidine ring is a five-membered saturated heterocycle containing two nitrogen atoms, which is known for its stability and ability to mimic certain biological functionalities. On the other hand, the< strong>oxolane ring, also known as a furan derivative, introduces oxygen into the molecular framework, enhancing its solubility and reactivity. The combination of these two moieties in< strong>3-[(Oxolan-3-yl)methyl]azetidine hydrochloride creates a versatile platform for designing molecules with tailored properties.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The< strong>hydrochloride salt form of this compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This has led to extensive research into its potential therapeutic effects, particularly in the areas of anti-inflammatory, anti-tumor, and antimicrobial activities.

One of the most compelling aspects of< strong>3-[(Oxolan-3-yl)methyl]azetidine hydrochloride is its ability to interact with biological targets in a specific manner. The< strong>oxolane moiety, for instance, has been shown to enhance binding affinity to certain enzymes and receptors due to its ability to form hydrogen bonds and hydrophobic interactions. Similarly, the< strong>azetidine ring can engage with biological systems through its nitrogen atoms, which are often involved in critical interactions within proteins and nucleic acids.

The pharmacological profile of this compound has been studied in various preclinical models. Research indicates that it exhibits promising activity against several types of cancer cells by inhibiting key signaling pathways involved in cell proliferation and survival. Additionally, it has shown potential in modulating inflammatory responses, which could make it useful in treating chronic inflammatory diseases such as rheumatoid arthritis.

The synthesis of< strong>3-[(Oxolan-3-yl)methyl]azetidine hydrochloride involves a multi-step process that requires careful optimization to ensure high yield and purity. The introduction of the oxolane ring typically involves cyclization reactions, while the attachment of the azetidine moiety often requires nucleophilic substitution or condensation reactions. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity.

The development of new drug candidates like< strong>3-[(Oxolan-3-yl)methyl]azetidine hydrochloride relies heavily on computational methods for structure-based drug design. Molecular modeling techniques allow researchers to predict how this compound will interact with biological targets at the atomic level. This information is crucial for optimizing its pharmacological properties and minimizing potential side effects.

In conclusion, 3-[(Oxolan-3-yl)methyl]azetidine hydrochloride (CAS No. 2098053-54-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its combination of an azetidine ring and an oxolane moiety provides a versatile scaffold for drug discovery, while its hydrochloride salt form enhances its pharmacological potential. As research continues to uncover new therapeutic applications, this compound is poised to play a crucial role in the development of next-generation medications.